Cas no 1234907-53-9 (4-(benzenesulfonamidomethyl)-N-(4-fluorophenyl)piperidine-1-carboxamide)

• Product Name: 4-(benzenesulfonamidomethyl)-N-(4-fluorophenyl)piperidine-1-carboxamide
• CAS No: 1234907-53-9
• MF: C₁₉H₂₂FN₃O₃S
• MW: 391.459686756134
• CID: 5961016
• PubChem ID: 49686642
• Update Time: 2025-05-19

4-(benzenesulfonamidomethyl)-N-(4-fluorophenyl)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(benzenesulfonamidomethyl)-N-(4-fluorophenyl)piperidine-1-carboxamide
• AKOS024490513
• VU0630005-1
• SR-01000919943-1
• SR-01000919943
• F5017-3692
• 1234907-53-9
• N-(4-fluorophenyl)-4-(phenylsulfonamidomethyl)piperidine-1-carboxamide

• Inchi： 1S/C19H22FN3O3S/c20-16-6-8-17(9-7-16)22-19(24)23-12-10-15(11-13-23)14-21-27(25,26)18-4-2-1-3-5-18/h1-9,15,21H,10-14H2,(H,22,24)
• InChI Key： ISUAVHKEOFORIO-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NCC1CCN(C(NC2C=CC(=CC=2)F)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 391.13659091g/mol
• Monoisotopic Mass: 391.13659091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 86.9Ų

Additional information on 4-(benzenesulfonamidomethyl)-N-(4-fluorophenyl)piperidine-1-carboxamide

4-(Benzenesulfonamidomethyl)-N-(4-fluorophenyl)piperidine-1-carboxamide (CAS No. 1234907-53-9)

4-(Benzenesulfonamidomethyl)-N-(4-fluorophenyl)piperidine-1-carboxamide is a complex organic compound with the CAS registry number 1234907-53-9. This compound belongs to the class of sulfonamides and piperidine derivatives, making it a valuable molecule in various fields of chemical research and industrial applications. The structure of this compound is characterized by a piperidine ring, which is a six-membered saturated ring containing one nitrogen atom, substituted with a benzenesulfonamide group at the 4-position and an N-(4-fluorophenyl)carboxamide group at the 1-position. These substituents contribute to its unique chemical properties, including its solubility, stability, and reactivity.

The synthesis of 4-(Benzenesulfonamidomethyl)-N-(4-fluorophenyl)piperidine-1-carboxamide involves a series of carefully designed organic reactions. The piperidine ring is typically synthesized through cyclocondensation or ring-closing reactions, while the benzenesulfonamide and N-(4-fluorophenyl)carboxamide groups are introduced via nucleophilic substitution or amide bond formation reactions. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds, reducing production costs and minimizing waste.

One of the most promising applications of 4-(Benzenesulfonamidomethyl)-N-(4-fluorophenyl)piperidine-1-carboxamide lies in its potential as a drug candidate. The compound's structure suggests that it may exhibit bioactivity against various targets, such as enzymes or receptors involved in diseases like cancer, inflammation, or neurodegenerative disorders. Preclinical studies have shown that this compound demonstrates moderate inhibitory activity against certain kinases, making it a candidate for further exploration in drug development pipelines.

In addition to its pharmaceutical applications, 4-(Benzenesulfonamidomethyl)-N-(4-fluorophenyl)piperidine-1-carboxamide has also been investigated for its role in materials science. Its unique electronic properties and ability to form self-assembled monolayers make it a potential candidate for use in nanotechnology and surface modification applications. Recent research has focused on its ability to enhance the performance of organic electronics by improving charge transport properties in polymer-based devices.

The environmental impact of 4-(Benzenesulfonamidomethyl)-N-(4-fluorophenyl)piperidine-1-carboxamide is another area of interest. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, which is a positive attribute for its potential use in industrial settings where environmental sustainability is a priority. However, further research is needed to fully understand its long-term ecological effects and to develop strategies for safe disposal.

From a structural perspective, 4-(Benzenesulfonamidomethyl)-N-(4-fluorophenyl)piperidine-1-carboxamide showcases several key features that make it an interesting subject for chemical research. The presence of both sulfonamide and carboxamide groups introduces significant hydrogen bonding capabilities, which influence the compound's solubility and crystallinity. Additionally, the fluorine atom at the para position of the phenyl ring contributes to electronic effects that can modulate the compound's reactivity and selectivity in various chemical transformations.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 4-(Benzenesulfonamidomethyl)-N-(4-fluorophenyl)piperidine-1-carboxamide. Quantum mechanical calculations have revealed that the molecule's frontier molecular orbitals are significantly influenced by the electron-withdrawing groups present on the piperidine ring. This understanding has facilitated the design of more efficient synthetic routes and has opened new avenues for exploring its catalytic applications.

In conclusion, 4-(Benzenesulfonamidomethyl)-N-(4-fluorophenyl)piperidine-1-carboxamide (CAS No. 1234907-53-9) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advances in synthesis and characterization techniques, positions it as a valuable tool in both academic research and industrial innovation. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in shaping future developments in chemistry and related fields.